Cas no 93634-59-4 ((2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid)
(2Z)-2-Acetamido-3-(4-methylphenyl)prop-2-enoic acid is a chiral α,β-unsaturated carboxylic acid derivative featuring an acetamido group and a 4-methylphenyl substituent. Its (Z)-configuration at the double bond confers distinct stereochemical properties, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The compound’s structural rigidity and functional groups enable selective reactivity in Michael additions or cyclization reactions. Its aromatic methyl group enhances stability while allowing further derivatization. This product is suited for research in peptidomimetics or bioactive molecule development due to its hybrid amide-acid functionality. High purity grades ensure reproducibility in synthetic applications. Storage under inert conditions is recommended to preserve its stereochemical integrity.
93634-59-4 structure
Product Name:(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
CAS No:93634-59-4
MF:C12H13NO3
MW:219.236523389816
CID:801450
PubChem ID:2049773
Update Time:2025-06-07
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (Z)-2-Acetamido-3-(p-tolyl)acrylic acid
- (Z)-2-Acetamido-3-p-tolylacrylicacid
- 2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
- 2-Propenoic acid,2-(acetylamino)-3-(4-methylphenyl)-, (2Z)-
- (2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
- CS-0362829
- 93634-59-4
- (Z)-2-Acetamido-3-(p-tolyl)acrylicacid
- CHEMBL1715020
- HMS2605L08
- AMY41112
- NCGC00334419-01
- AB00614370-07
- AKOS005352009
- Z208192142
- (Z)-2-ACETAMIDO-3-P-TOLYLACRYLIC ACID
- SMR000324832
- (Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid
- MLS000685965
- F1900-0012
- (2Z)-2-(Acetylamino)-3-(4-methylphenyl)-2-propenoic acid
-
- Inchi: 1S/C12H13NO3/c1-8-3-5-10(6-4-8)7-11(12(15)16)13-9(2)14/h3-7H,1-2H3,(H,13,14)(H,15,16)/b11-7-
- InChI Key: XLKTTWGSTMQVIL-XFFZJAGNSA-N
- SMILES: OC(/C(=C/C1C=CC(C)=CC=1)/NC(C)=O)=O
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.4Ų
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM195007-1g |
(Z)-2-acetamido-3-(p-tolyl)acrylic acid |
93634-59-4 | 95% | 1g |
$729 | 2021-06-09 | |
| Chemenu | CM195007-1g |
(Z)-2-acetamido-3-(p-tolyl)acrylic acid |
93634-59-4 | 95% | 1g |
$729 | 2024-07-19 | |
| Alichem | A019138792-1g |
(Z)-2-Acetamido-3-(p-tolyl)acrylic acid |
93634-59-4 | 95% | 1g |
$621.72 | 2023-08-31 | |
| Life Chemicals | F1900-0012-2μmol |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid |
93634-59-4 | 90%+ | 2μl |
$85.5 | 2023-07-06 | |
| Life Chemicals | F1900-0012-5μmol |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid |
93634-59-4 | 90%+ | 5μl |
$94.5 | 2023-07-06 | |
| Life Chemicals | F1900-0012-10μmol |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid |
93634-59-4 | 90%+ | 10μl |
$103.5 | 2023-07-06 | |
| Life Chemicals | F1900-0012-20μmol |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid |
93634-59-4 | 90%+ | 20μl |
$118.5 | 2023-07-06 | |
| Life Chemicals | F1900-0012-1mg |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid |
93634-59-4 | 90%+ | 1mg |
$81.0 | 2023-07-06 | |
| Life Chemicals | F1900-0012-2mg |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid |
93634-59-4 | 90%+ | 2mg |
$88.5 | 2023-07-06 | |
| Life Chemicals | F1900-0012-3mg |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid |
93634-59-4 | 90%+ | 3mg |
$94.5 | 2023-07-06 |
(2Z)-2-acetamido-3-(4-methylphenyl)prop-2-enoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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